Cas no 2227728-92-7 ((1S)-3-amino-1-(2-chloro-5-nitrophenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2-chloro-5-nitrophenyl)propan-1-ol
• CAS No: 2227728-92-7
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 5940478
• PubChem ID: 165667528
• Update Time: 2025-10-28

(1S)-3-amino-1-(2-chloro-5-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2-chloro-5-nitrophenyl)propan-1-ol
• EN300-1979906
• 2227728-92-7

• Inchi： 1S/C9H11ClN2O3/c10-8-2-1-6(12(14)15)5-7(8)9(13)3-4-11/h1-2,5,9,13H,3-4,11H2/t9-/m0/s1
• InChI Key： AIGIZCJWHHDCFV-VIFPVBQESA-N
• SMILES： ClC1=CC=C(C=C1[C@H](CCN)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.0458199g/mol
• Monoisotopic Mass: 230.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.1Ų

Additional information on (1S)-3-amino-1-(2-chloro-5-nitrophenyl)propan-1-ol

Introduction to (1S)-3-amino-1-(2-chloro-5-nitrophenyl)propan-1-ol (CAS No. 2227728-92-7)

(1S)-3-amino-1-(2-chloro-5-nitrophenyl)propan-1-ol, with the CAS number 2227728-92-7, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center, an amino group, and a nitro-substituted aromatic ring. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (1S)-3-amino-1-(2-chloro-5-nitrophenyl)propan-1-ol is defined by its chiral carbon atom, which imparts enantiomeric specificity to the molecule. This enantiomeric purity is crucial in pharmaceutical applications, as different enantiomers can exhibit distinct biological activities and pharmacokinetic properties. The presence of the amino group and the nitro-substituted aromatic ring further enhances the compound's reactivity and potential for forming stable complexes with biological targets.

Recent studies have highlighted the potential of (1S)-3-amino-1-(2-chloro-5-nitrophenyl)propan-1-ol in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammatory responses. This makes it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (1S)-3-amino-1-(2-chloro-5-nitrophenyl)propan-1-ol has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic properties of (1S)-3-amino-1-(2-chloro-5-nitrophenyl)propan-1-ol have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. Specifically, it has been found to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Safety and toxicity assessments are critical components of drug development, and several studies have evaluated the safety profile of (1S)-3-amino-1-(2-chloro-5-nitrophenyl)propan-1-ol. In vitro and in vivo experiments have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, further long-term studies are needed to fully understand its safety profile in humans.

The synthesis of (1S)-3-amino-1-(2-chloro-5-nitrophenyl)propan-1-ol has been optimized to ensure high yields and enantiomeric purity. Various synthetic routes have been developed, including asymmetric synthesis methods that utilize chiral catalysts or auxiliaries. These methods not only improve the efficiency of the synthesis but also reduce the environmental impact by minimizing waste production.

In conclusion, (1S)-3-amino-1-(2-chloro-5-nitrophenyl)propan-1-ol (CAS No. 2227728-92-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new avenues for its use in treating various diseases and conditions.